4,6-Diphenylpyrimidin-2-amine

• IUPAC Name: 4,6-diphenylpyrimidin-2-amine
• InChI: InChI=1S/C16H13N3/c17-16-18-14(12-7-3-1-4-8-12)11-15(19-16)13-9-5-2-6-10-13/h1-11H,(H2,17,18,19)
• InChI Key: KZUCBEYDRUCBCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=CC=C3
• Molecular Formula: C16H13N3
• DSSTOX Substance ID: DTXSID20347207
• Molecular Weight: 247.29 g/mol
• Solubility: 2.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 40230-24-8

Description

4,6-Diphenylpyrimidin-2-amine is a compound belonging to the pyrimidine family, characterized by a pyrimidine ring substituted with phenyl groups at positions 4 and 6, and an amino group at position 2. This compound has garnered interest due to its potential biological activities, particularly in the field of medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of 4,6-Diphenylpyrimidin-2-amine is Aurora kinase A (AURKA) . AURKA is a protein kinase that plays a crucial role in cell division. It is involved in the formation of the mitotic spindle and the separation of chromosomes during anaphase .

Mode of Action

This compound interacts with AURKA by binding to it . This binding inhibits the activity of AURKA, leading to a reduction in the phosphorylation of AURKA at Thr283 . The inhibition of AURKA activity is selective, as demonstrated by kinome assay results .

Biochemical Pathways

The inhibition of AURKA by this compound affects the cell cycle, specifically causing the accumulation of cells in the G2/M phase . This is a result of the compound’s impact on the mitotic spindle, a structure that is crucial for cell division and is regulated by AURKA .

Pharmacokinetics

For instance, the presence of a guanidine moiety in the compound could potentially influence its absorption and distribution .

Result of Action

The inhibition of AURKA by this compound leads to several cellular effects. It reduces clonogenicity, or the ability of cells to form colonies, and induces caspase-mediated apoptotic cell death . Specifically, it triggers the cleavages of caspase-3, caspase-7, and poly (ADP-ribose) polymerase, which are key steps in the process of apoptosis .

Biochemical Analysis

Biochemical Properties

4,6-Diphenylpyrimidin-2-amine plays a crucial role in biochemical reactions, particularly as an inhibitor of Aurora kinase A (AURKA). Aurora kinase A is a serine/threonine kinase that is essential for cell division and is often overexpressed in various cancers . By inhibiting AURKA, this compound disrupts the cell cycle, leading to cell cycle arrest and apoptosis in cancer cells . The compound interacts with AURKA through hydrogen bonding and hydrophobic interactions, which stabilize the inhibitor-enzyme complex .

Cellular Effects

This compound has been shown to exert significant effects on various types of cells, particularly cancer cells. In HCT116 human colon cancer cells, the compound induces cell cycle arrest at the G2/M phase and triggers caspase-mediated apoptotic cell death . This is achieved through the inhibition of AURKA activity and the subsequent reduction in phosphorylation of AURKA at Thr283 . Additionally, this compound influences cell signaling pathways, gene expression, and cellular metabolism, leading to reduced clonogenicity and increased apoptosis .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding to the active site of AURKA, where it forms hydrogen bonds and hydrophobic interactions with key amino acid residues . This binding inhibits the kinase activity of AURKA, preventing the phosphorylation of downstream targets that are essential for cell cycle progression . The inhibition of AURKA activity leads to the accumulation of cells in the G2/M phase and the activation of apoptotic pathways, resulting in cell death .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its efficacy may decrease over prolonged periods due to potential degradation . Long-term studies have shown that continuous exposure to this compound can lead to sustained cell cycle arrest and apoptosis in cancer cells .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, toxic effects such as weight loss, organ damage, and hematological abnormalities have been observed . These findings highlight the importance of optimizing the dosage to achieve a balance between therapeutic efficacy and safety .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with AURKA . The compound is metabolized by liver enzymes, and its metabolites are excreted through the urine . The inhibition of AURKA by this compound affects metabolic flux and metabolite levels, leading to alterations in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . The compound interacts with various transporters and binding proteins that facilitate its uptake and distribution . The localization and accumulation of this compound in specific tissues and cellular compartments are influenced by these interactions .

Subcellular Localization

The subcellular localization of this compound is primarily in the cytoplasm, where it exerts its inhibitory effects on AURKA . The compound may also localize to other cellular compartments, such as the nucleus, depending on the presence of targeting signals and post-translational modifications . The activity and function of this compound are influenced by its subcellular localization, which determines its accessibility to target enzymes and proteins .

Preparation Methods

The synthesis of 4,6-diphenylpyrimidin-2-amine typically involves the condensation of benzaldehyde derivatives with guanidine or its derivatives. One common method includes the reaction of benzaldehyde with guanidine carbonate under basic conditions, followed by cyclization to form the pyrimidine ring. The reaction conditions often involve heating and the use of solvents such as ethanol .

Chemical Reactions Analysis

4,6-Diphenylpyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino group at position 2 can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It has shown promise in biological assays, particularly in the inhibition of protein kinases.

Medicine: This compound and its derivatives have demonstrated anticancer properties by inhibiting Aurora kinase A, leading to cell cycle arrest and apoptosis in cancer cells.

Industry: It is used in the development of pharmaceuticals and other chemical products.

Comparison with Similar Compounds

4,6-Diphenylpyrimidin-2-amine can be compared with other pyrimidine derivatives such as:

4,6-Diarylpyrimidin-2-amines: These compounds share a similar structure but may have different substituents on the phenyl rings, affecting their biological activity.

Pyrimidine-based drugs: Compounds like imatinib and dasatinib, which are used in cancer therapy, also contain a pyrimidine core but differ in their specific substituents and targets.

Synthesis routes and methods

Procedure details

2-Amino-4,6-dichloropyrimidine 9.5 g (58 mmol), phenylboronic acid 17 g (140 mmol) and tetrakis(triphenylphosphine)palladium 2.7 g (2.3 mmol) were dissolved in 120 mL of 1,2-dimethoxyethane. A 2.0M sodium carbonate aqueous solution 60 mL was added thereto, and the solution was refluxed for 8 hours under argon atmosphere by heating. After finishing the reaction, the aqueous layer was removed. The organic layer was dried on anhydrous magnesium sulfate, and the solvent was removed by distillation under reduced pressure. The residue was refined by silica gel chromatography to obtain 11 g (yield: 77%) of 2-amino-4,6-diphenylpyrimidine.

Customer Q & A

Q1: What is the structural characterization of 4,6-Diphenylpyrimidin-2-amine?

A1: this compound is an organic compound with the molecular formula C₂₀H₁₇N₃ [, ]. Spectroscopic analyses, including FTIR, ¹H NMR, and Mass Spectroscopy have been used to confirm the structure of this compound and its derivatives []. The crystal structure reveals that the pyrimidine ring is inclined at specific dihedral angles to the two phenyl rings, influencing its molecular interactions [].

Q2: How does the structure of this compound relate to its potential biological activity?

A2: The core structure of this compound serves as a scaffold for developing various derivatives. Research suggests that modifications to this core structure, particularly by adding polyphenol groups, can lead to potent inhibition of Aurora kinase A []. This enzyme plays a crucial role in cell division, and its dysregulation is implicated in various cancers.

Q3: Have there been any computational studies on this compound and its derivatives?

A3: Yes, computational studies utilizing molecular docking and molecular dynamics simulations have been employed to investigate the potential of this compound derivatives as inhibitors of euchromatin histone lysine methyltransferase (EHMT2) []. This enzyme is a promising target for managing β-thalassemia, a genetic blood disorder.

Q4: What are the potential applications of this compound derivatives in medicinal chemistry?

A4: Based on current research, this compound derivatives show promise as potential therapeutic agents for: * Cancer treatment: Specifically, derivatives with polyphenol groups exhibit inhibitory activity against Aurora kinase A, a key regulator of cell division often dysregulated in cancer [].* Managing β-thalassemia: Computational studies suggest that some derivatives could act as inhibitors of EHMT2, offering a potential therapeutic strategy for this genetic blood disorder [].

Q5: Has the antioxidant activity of this compound been explored?

A5: Yes, studies have investigated the antioxidant activity of this compound and its derivatives using the DPPH assay. Encouragingly, a significant number of these compounds demonstrated promising antioxidant properties []. This finding suggests potential applications in conditions where oxidative stress plays a role.